Cas no 115035-46-6 (Gly-Pro-AMC hydrobromide)

• Product Name: Gly-Pro-AMC hydrobromide
• CAS No: 115035-46-6
• MF: C₁₇H₂₀BrN₃O₄
• MW: 410.262403488159
• MDL: MFCD00152092
• CID: 136619
• Update Time: 2025-05-19

Gly-Pro-AMC hydrobromide Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,glycyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, monohydrobromide (9CI)
• GLYCYL-L-PROLINE 7-AMIDO-4-METHYLCOUMARIN HYDROBROMIDE
• Gly-Pro-7-amido-4-methylcoumarin hydrobromide
• GP-AMC, Fluorogenic Substrate
• H-Gly-L-Pro-AMC*HBr
• H-Gly-Pro-AMC
• H-Gly-Pro-AMC · HBr
• H-GLY-PRO-AMC HBR
• GLYCYL-L-PROLINE AMC HBR
• Gly-Pro-7-amido-4-methylcoumarin
• GLY-PRO 7-AMIDO-4-METHYLCOUMARIN HYDROBROMIDE
• Gly-Pro-AMC hydrobromide

• MDL： MFCD00152092
• Inchi： 1S/C17H19N3O4.BrH/c1-10-7-16(22)24-14-8-11(4-5-12(10)14)19-17(23)13-3-2-6-20(13)15(21)9-18;/h4-5,7-8,13H,2-3,6,9,18H2,1H3,(H,19,23);1H/t13-;/m0./s1
• InChI Key： PASXTQMFJRHMLJ-ZOWNYOTGSA-N
• SMILES： Br.O=C([C@@H]1CCCN1C(CN)=O)NC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 409.06400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: White or beige powder
• PSA: 105.64000
• LogP: 2.65890
• Solubility: Not determined

Gly-Pro-AMC hydrobromide Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Gly-Pro-AMC hydrobromide

Comprehensive Analysis of Gly-Pro-AMC Hydrobromide (CAS No. 115035-46-6): Applications and Research Insights

Gly-Pro-AMC hydrobromide (CAS No. 115035-46-6) is a fluorogenic peptide substrate widely utilized in biochemical and pharmaceutical research. This compound, featuring the sequence Glycine-Proline-7-Amino-4-Methylcoumarin (Gly-Pro-AMC), is specifically designed for detecting enzyme activity, particularly dipeptidyl peptidases (DPPs) and prolyl oligopeptidases (POPs). Its hydrobromide salt form enhances solubility, making it ideal for in vitro assays. Researchers frequently employ this substrate to study protease inhibition, drug discovery, and cellular signaling pathways, aligning with current trends in precision medicine and biomarker development.

The growing demand for high-throughput screening (HTS) in drug development has amplified the relevance of Gly-Pro-AMC hydrobromide. Its AMC moiety releases a fluorescent signal upon enzymatic cleavage, enabling real-time monitoring of kinetic reactions. This property is critical for investigating COVID-19-related proteases, a hotspot since 2020, as well as neurodegenerative diseases like Alzheimer’s, where prolyl endopeptidases play a key role. The compound’s stability under physiological pH further supports its use in diagnostic kits and enzyme-linked immunosorbent assays (ELISAs), addressing the need for reliable biochemical tools in academic and industrial labs.

From an SEO perspective, Gly-Pro-AMC hydrobromide intersects with trending queries such as "fluorescent protease substrates", "DPP-4 inhibitor research", and "AMC-based assays". These keywords reflect its applications in diabetes research (due to DPP-4’s role in glucose metabolism) and cancer studies (where proteases regulate tumor progression). Notably, the compound’s CAS No. 115035-46-6 is often searched alongside "purchase" or "synthesis protocol", indicating commercial and methodological interest. Its non-hazardous profile (compliant with global safety standards) also makes it a preferred choice for green chemistry initiatives.

Innovations in peptide-based therapeutics have further spotlighted Gly-Pro-AMC hydrobromide. For instance, its use in epigenetic studies—particularly histone-modifying enzymes—resonates with the rise of personalized medicine. The compound’s compatibility with mass spectrometry and HPLC techniques answers the demand for multi-omics integration, a buzzword in 2023–2024 research. Moreover, its role in validating AI-predicted enzyme targets bridges wet-lab experiments with computational biology, a synergy highlighted in recent Nature Biotechnology publications.

In summary, Gly-Pro-AMC hydrobromide (CAS No. 115035-46-6) exemplifies the convergence of classical enzymology and cutting-edge biomedical research. Its versatility, safety, and alignment with high-impact scientific trends ensure sustained relevance. For labs seeking robust substrates for protease characterization or drug efficacy testing, this compound remains a gold standard, underscored by its citations in over 200 peer-reviewed studies since its discovery.